Barium(2+);dichloride

• CAS No.: 10361-37-2
• Product Name: Barium(2+);dichloride
• Molecular Formula: BaCl2
• Molecular Weight: 208.23 g/mol
• IUPAC Name: barium(2+);dichloride
• Standard InChI: InChI=1S/Ba.2ClH/h;2*1H/q+2;;/p-2
• Standard InChIKey: WDIHJSXYQDMJHN-UHFFFAOYSA-L
• SMILES: [Cl-].[Cl-].[Ba+2]
• Canonical SMILES: [Cl-].[Cl-].[Ba+2]
• Boiling Point: 2840 °F at 760 mm Hg (NTP, 1992); 1560 °C; 2840°F
• Colorform: White orthorhombic crystals; White solid
• Density: 3.856 (NTP, 1992); 3.9 g/cu cm; 3.9 g/cm³; 3.86
• Melting Point: 1764 to 1765 °F transition to cubic crystals at 1697° F (NTP, 1992); 961 °C; 960 °C; 1765°F
• Physical Description: Barium chloride appears as white crystals. A salt arising from the direct reaction of barium and chlorine. Toxic by ingestion. (NTP, 1992); DryPowder; DryPowder, Liquid; OtherSolid; ODOURLESS COLOURLESS CRYSTALS.; White, odorless solid.
• Description: Barium chloride is the inorganic dichloride salt of barium. It has a role as a potassium channel blocker. It is an inorganic chloride and a barium salt.
• Related CAS: 10326-27-9 (dihydrate)
• Solubility: 38 % (NIOSH, 2016); 37.0 g/100 g water at 25 °C; Solubility in water as weight %: 24%, 0 °C; 26.3%, 20 °C; 28.9%, 40 °C; 31.7%, 60 °C; 34.4%, 80 °C, 26.2%, 100 °C; Practically insoluble in ethanol; Solubility in water, g/100ml: 36; 38%
• Synonyms: BaCl2; barium chloride; barium chloride, (140)BaCl2; barium chloride, (153)BaCl2; barium chloride, dihydrate; barium chloride, hexahydrate; barium chloride, monohydrate; barium chloride, octaammoniate; barium dichloride
• Vapor Pressure: Low (NIOSH, 2016); Essentially zero; Low
• PubChem Compound: 25204
• Last Modified: Nov 11 2021